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Introduction

Cystic Fibrosis (CF) is a systemic genetic disease caused by mutations in the Cystic Fibrosis
Transmembrane Conductance Regulator (CFTR) gene.[1][2][3] The most common mutation,
F508del, leads to the misfolding and premature degradation of the CFTR protein, preventing it
from reaching the cell surface to function as a chloride and bicarbonate channel.[4] GLPG2737
is a novel, potent CFTR corrector that aids in the trafficking of F508del-CFTR to the plasma
membrane.[2][4][5][6€] It functions as a "co-corrector” or "Type 2 corrector,” demonstrating
synergistic and additive effects when used in combination with other correctors (C1 correctors)
and potentiators.[1][4][5]

These application notes provide detailed protocols for researchers, scientists, and drug
development professionals to measure the efficacy of GLPG2737 in primary Human Bronchial
Epithelial (HBE) cells, the gold-standard preclinical model for CFTR modulator testing.[7][8][9]

Mechanism of Action: F508del-CFTR Correction by
GLPG2737

The primary defect in individuals with the F508del mutation is a failure of the CFTR protein to
traffic to the cell membrane. The protein is retained in the endoplasmic reticulum (ER) and
subsequently degraded. GLPG2737 acts as a pharmaco-chaperone, partially correcting the
folding defect of F508del-CFTR.[4][5] This allows the protein to be properly processed through
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the Golgi apparatus, become fully glycosylated (Band C), and be inserted into the apical
membrane of epithelial cells. Once at the membrane, a potentiator is still required to increase
the channel's open probability, allowing for the transport of chloride ions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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